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Compound of Interest

Compound Name: Diallyl phthalate-d4

Cat. No.: B12392886

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. The proper disposal of chemical reagents, such as
Diallyl Phthalate-d4, is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
handling and disposal of this compound.

Key Physical and Chemical Properties

Understanding the characteristics of Diallyl Phthalate-d4 is the first step in ensuring its safe
handling. The following table summarizes its key quantitative data. While this data pertains to
the non-deuterated form, the properties are virtually identical for the d4 isotopologue.

Property Value

Molecular Weight 246.28 g/mol [1]

Boiling Point 290°C (554°F) at 760 mmHg[1][2]
Melting Point -70°C (-94°F)[3][4]

Flash Point 166°C (330.8°F)

Specific Gravity 1.12 at 68°F

Water Solubility Less than 0.1 mg/mL at 72°F (Very Poor)
Vapor Density 8.3 (Heavier than air)
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Procedural Guidance for Disposal

The recommended disposal procedure for Diallyl Phthalate-d4 prioritizes safety and
regulatory compliance. The ultimate disposal of this chemical must take into account its
potential impact on the environment and adhere to federal, state, and local regulations.

Spill Management:

In the event of a small spill, the immediate course of action is to remove all sources of ignition.
The spilled liquid should be absorbed using an inert material such as sand, silica gel, or
universal binder. The contaminated absorbent material and any contaminated clothing should
be sealed in a vapor-tight plastic bag for eventual disposal. Following the removal of the spilled
material, all contaminated surfaces should be washed first with 60-70% ethanol and then with a

soap and water solution.
Waste Disposal:

The primary recommendation for the disposal of Diallyl Phthalate-d4 is to contact a licensed
professional waste disposal service. Unused material should be recycled if possible or returned
to the manufacturer. It is crucial not to flush this chemical into surface water or the sanitary
sewer system, as it is very toxic to aquatic life with long-lasting effects.

The following workflow diagram illustrates the logical steps for the proper disposal of Diallyl
Phthalate-d4.
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Initial Handling & Assessment

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Assess Spill or Waste Volume

If Spill Occurs

Spill Containment & Cleanup

Y Decontaminate Area:
Remove Ignition Sources 1. 60-70% Ethanol Wash
i 2. Soap & Water Wash

Absorb with Inert Material
(e.g., Sand, Vermiculite)

l

Collect & Seal in Labeled, Vapor-Tight Bag

For Routine Waste

Final Disposal

Store Sealed Waste in a
Designated Hazardous Waste Area

Contact Licensed Professional
Waste Disposal Service

Comply with Federal, State,
& Local Regulations

Click to download full resolution via product page

Diallyl Phthalate-d4 Disposal Workflow
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Health and Safety Precautions

Diallyl Phthalate can cause irritation to the skin, eyes, and mucous membranes. Inhalation may
lead to respiratory tract irritation. Therefore, it is imperative to handle this chemical in a well-
ventilated area and wear appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat. In case of contact, flush the affected area with plenty of water. If
irritation persists, seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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